Cas no 2228391-06-6 (5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine)

• Product Name: 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine
• CAS No: 2228391-06-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5902362
• PubChem ID: 165609389
• Update Time: 2025-10-29

5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine
• 5-[2-(dimethylamino)phenyl]-1,3-oxazol-2-amine
• 2228391-06-6
• EN300-1758870

• Inchi： 1S/C11H13N3O/c1-14(2)9-6-4-3-5-8(9)10-7-13-11(12)15-10/h3-7H,1-2H3,(H2,12,13)
• InChI Key： XPNFAAXGWUZXEG-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3Ų

Additional information on 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine

Introduction to 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine (CAS No. 2228391-06-6)

5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228391-06-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic amine has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a phenyl ring substituted with a dimethylamino group and an oxazole ring, which together contribute to its distinctive chemical behavior and reactivity.

The< strong>phenyl moiety in the molecule imparts aromatic stability and electronic characteristics that are conducive to various chemical interactions. The presence of the< strong>dimethylamino group enhances the compound's basicity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the< strong>oxazole ring introduces a nitrogen-containing heterocycle, which is known for its role in many biologically active compounds. This combination of structural features makes 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine a versatile building block for medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine are being explored for their potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The oxazole core is particularly interesting because it is found in numerous pharmacologically active substances, suggesting that derivatives of this compound may exhibit significant biological activity.

One of the most promising applications of 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to disrupt abnormal signaling processes that contribute to disease progression. The< strong>dimethylamino group and the< strong>phenyl-oxazole scaffold provide a framework that can be modified to target specific kinase domains effectively.

Furthermore, the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for drug design. These interactions are critical for achieving high affinity and selectivity, which are essential for therapeutic efficacy. Recent studies have demonstrated that oxazole derivatives can modulate protein-protein interactions by binding to specific residues within target proteins. This capability could be leveraged to develop drugs that interact with previously undruggable targets.

The synthesis of 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the oxazole ring through cyclization reactions involving appropriate precursors. Subsequent steps include functionalization of the phenyl ring with the dimethylamino group, which can be achieved through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and reduce byproduct formation.

In terms of pharmacokinetic properties, 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine exhibits characteristics that make it suitable for further development into a drug candidate. Studies have shown that oxazole derivatives generally have good solubility in both aqueous and organic solvents, which facilitates formulation into various dosage forms. Additionally, the compound's metabolic stability suggests that it may have a reasonable half-life in vivo, allowing for prolonged therapeutic effects.

Evaluation of the compound's safety profile is also crucial before it can be advanced into clinical trials. Preclinical studies involving cell-based assays and animal models are conducted to assess toxicity, pharmacokinetics, and potential side effects. These studies help determine whether the compound is safe enough to proceed to human testing. The< strong>dimethylamino group, while beneficial for biological activity, requires careful consideration due to its potential for interaction with biological systems.

The growing interest in heterocyclic compounds like 5-2-(dimethylamino)phenyl-1,3-oxazol-2-amine underscores their importance in modern drug discovery. The oxazole ring provides a scaffold that can be easily modified to explore different chemical spaces without compromising core structural integrity. This flexibility allows researchers to tailor properties such as solubility, bioavailability, and target specificity to meet specific therapeutic needs.

In conclusion, 5-2-(dimethylamino)phenyl-1,3-o xazol -2 -amine (CAS No. 2228391 -06 -6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further exploration as a kinase inhibitor and other therapeutic agents targeting various diseases. With ongoing research focused on optimizing its synthesis and evaluating its pharmacological properties，this compound holds great promise for contributing to advancements in medicine。